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Compound of Interest

Compound Name: Dichlorotriphenylphosphorane

Cat. No.: B105816

An In-depth Review of Hazard Data, Safe Handling Protocols, and Emergency Procedures

Dichlorotriphenylphosphorane ((CsHs)sPCl2), also known as triphenylphosphine dichloride,
is a versatile chlorinating agent widely employed in organic synthesis. Its utility in converting
alcohols to alkyl chlorides, epoxides to vicinal dichlorides, and carboxylic acids to acyl chlorides
makes it a valuable reagent in pharmaceutical development and chemical research.[1]
However, its high reactivity necessitates a thorough understanding of its associated hazards to
ensure safe handling and mitigate risks in the laboratory.

This technical guide provides a comprehensive overview of the safety information for
dichlorotriphenylphosphorane, drawing from established Safety Data Sheets (SDS). It is
intended for researchers, scientists, and drug development professionals who handle this
compound. The guide details its physical and chemical properties, hazard classifications, safe
handling and storage procedures, and emergency response protocols, supplemented by
visualizations of key safety workflows.

Chemical and Physical Properties

A clear understanding of a substance's physical properties is the foundation of its safe
handling. Dichlorotriphenylphosphorane is a moisture-sensitive, flammable solid.[2][3][4]
Key guantitative data are summarized in Table 1. Its sensitivity to moisture, with which it reacts,
underscores the need for storage in anhydrous conditions.[2][3]
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Property Value Source
CAS Number 2526-64-9 [2][5][6]
Molecular Formula CisH1s5Cl2P [2][6]
Molecular Weight 333.19 g/mol [31[7]
Appearance White to light yellow solid [2]
Melting Point 85 °C (decomposes) [B1141[7]
Flash Point 20 °C (68 °F) - closed cup [718]
Water Solubility Reacts with water [3114]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Dichlorotriphenylphosphorane is classified as a hazardous substance with multiple
risk factors. The primary hazards are its flammability and its corrosive nature to skin and eyes.
[5][6] Some sources also indicate it is suspected of causing cancer (Carcinogenicity Category
1B).[7][8] The signal word for this chemical is "Danger".[5][6][8]

Hazard Class GHS Category Hazard Statement
Flammable Solids Category 2 H228: Flammable solid

) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage

Serious Eye Damage/Eye H314: Causes severe skin

o Category 1
Irritation burns and eye damage
Carcinogenicity Category 1B H350: May cause cancer

Table 2: GHS Hazard Classification for Dichlorotriphenylphosphorane.[5][6][8]

The GHS pictograms associated with these hazards are the flame, corrosion, and health
hazard symbols.[8] These classifications mandate stringent safety precautions during handling,
storage, and disposal.
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Safe Handling and Storage

Proper handling and storage protocols are critical to minimizing exposure and preventing
accidents.

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
tightly fitting safety goggles, and flame-retardant protective clothing.[5][8]

» Avoid formation of dust and aerosols.[5]

o Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking
tools and explosion-proof equipment.[5]

» Ground and bond containers and receiving equipment to prevent static discharge.[5]
e Do not breathe dust or vapors.[5]
e Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

The compound is moisture-sensitive and should be handled under anhydrous conditions.[2]

[3]14]

Store locked up.[5]

Keep away from incompatible materials, such as strong oxidizing agents.

Emergency and First-Aid Procedures

Immediate and appropriate response to an exposure is crucial. The following diagram outlines
the first-aid measures required for different routes of exposure.
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Immediate First-Aid Action
Route of Exposure

Rinse mouth.
Ingestion 1 Do NOT induce vomiting.
Rinse cautiously with water for several minutes. Medical Attention
Eye Contact Remove contact lenses, if present. v

Continue rinsing.
< Get emergency medical help immediately.
Skin Contact ' Immediately remove contaminated clothing.

Flush skin with running water.

Inhalation Remove to fresh air.
Provide oxygen or artificial respiration if needed.

Click to download full resolution via product page

First-Aid Response Workflow for Dichlorotriphenylphosphorane Exposure.

In case of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam. Do not use a solid
stream of water, as it may scatter and spread the fire.

Accidental Release Measures

In the event of a spill, a systematic response is required to contain the material safely and
protect personnel.
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Spill Detected

A

Evacuate personnel to safe areas.
Ensure adequate ventilation.

\
[Remove all sources of ignition)

\
Wear appropriate PPE.
(Gloves, goggles, protective clothing)

\ 4

Contain spill.
Avoid dust formation.

\ 4
(Collect material using non-sparking tools.]

l

Place in a suitable, labeled container
for waste disposal.

Dispose of waste according to regulations.

Click to download full resolution via product page

Logical Workflow for Responding to an Accidental Spill.

Experimental Protocols for Hazard Determination

The GHS classifications are based on results from standardized experimental protocols. While
the specific study reports for dichlorotriphenylphosphorane are not publicly available, the

methodologies follow established international guidelines.

Skin Corrosion/Irritation (Based on OECD Guideline 404) This test evaluates the potential of a
substance to cause reversible (irritation) or irreversible (corrosion) skin damage.[2][9][10]

e Principle: A single dose of the test substance is applied to a small area of skin (approx. 6

cm?) on a test animal, typically an albino rabbit.[9]
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e Procedure: A gauze patch holding 0.5 g of the solid substance is applied to the shaved skin
of the animal.[2] The patch is covered with an occlusive dressing for a set exposure period,
often in a sequential manner (e.g., 3 minutes, 1 hour, 4 hours) to minimize severe injury.[11]

Observation: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and
72 hours).[11]

Classification: The severity and reversibility of the observed skin reactions are scored.
Corrosive substances are those that cause irreversible tissue damage (necrosis) through the
epidermis and into the dermis.[12][13]

Serious Eye Damage/Irritation (Based on OECD Guideline 405) This test determines the
potential of a substance to produce irritation or damage to the eye.[4][8]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal (albino rabbit), with the other eye serving as a control.[4][6]

Procedure: A volume of 0.1 mL of the solid substance is instilled into the lower eyelid. The
eyelids are held shut for one second. The eye is not washed out for at least 24 hours unless
a corrosive effect is immediately apparent.[5]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree
of eye injury is scored based on the cornea (opacity), iris, and conjunctiva (redness,
swelling).[4]

Classification: Substances causing irreversible eye damage or significant, persistent irritation
are classified as causing serious eye damage (Category 1).[14]

Flammable Solids (Based on UN Test N.1) This test method determines if a solid is readily
combustible.[15][16]

e Principle: The test assesses the burning rate of a substance formed into a long strip or
powder train.[15][17]

e Procedure: A 250 mm long train of the powdered substance is prepared on a non-
combustible surface. One end of the train is ignited with a flame source (e.g., a gas burner).
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[15]

e Screening Test: The primary observation is whether combustion propagates along the train.
If the substance does not ignite or the flame does not propagate more than 200mm within a
2-minute test period, it is not classified as a flammable solid.[16]

e Burning Rate Test: If the substance propagates a flame in the screening test, the main test is
conducted. The time it takes for the flame to travel a measured distance (e.g., 100 mm) is
recorded.[16][17]

o Classification: The substance is classified as a flammable solid (Division 4.1) if the burning
time is below a certain threshold. It is further assigned to a Packing Group (Il for higher
hazard, Il for lower hazard) based on how fast it burns.[17]

Toxicological and Ecological Information

Detailed quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%), for Dichlorotriphenylphosphorane are not readily available in the public
domain.[5] The primary health hazards identified are severe skin and eye damage upon contact
and a suspected risk of carcinogenicity.[5][8]

Similarly, specific data on the ecological effects (toxicity to fish, daphnia, algae) are not
available.[5] Due to its hazardous nature, release into the environment must be avoided.
Disposal should be carried out via a licensed professional waste disposal service in
accordance with local, state, and federal regulations.[5]

Conclusion

Dichlorotriphenylphosphorane is an effective and important reagent, but its hazardous
properties—flammability and corrosivity—demand rigorous adherence to safety protocols.
Researchers and laboratory personnel must be fully aware of these risks and proficient in the
handling, storage, and emergency procedures outlined in this guide and the official Safety Data
Sheet. By implementing these measures, the risks associated with the use of this valuable
chemical can be effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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